Cas no 2580178-66-9 (8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid)

• Product Name: 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• CAS No: 2580178-66-9
• MF: C₂₅H₂₀BrNO₅
• MW: 494.334006309509
• CID: 5684118
• PubChem ID: 165888917
• Update Time: 2025-08-04

8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26572595
• 8-bromo-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• 2580178-66-9
• 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

• Inchi： 1S/C25H20BrNO5/c26-15-9-10-20-22(13-15)31-12-11-27(23(20)24(28)29)25(30)32-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23H,11-12,14H2,(H,28,29)
• InChI Key： ISSYIAIXALARCA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)C2C(=O)O

Computed Properties

• Exact Mass: 493.05249g/mol
• Monoisotopic Mass: 493.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 76.1Ų

Additional information on 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

Recent Advances in the Study of 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic Acid (CAS: 2580178-66-9)

The compound 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid (CAS: 2580178-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This benzoxazepine derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology, neurology, and inflammation.

Recent studies have focused on the structural optimization and functionalization of this compound to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and solid-phase peptide synthesis (SPPS), to modify the core structure and introduce diverse substituents. These modifications aim to improve the compound's binding affinity, selectivity, and metabolic stability, making it a promising candidate for further preclinical evaluation.

One of the most significant findings in recent literature is the compound's potential as a scaffold for the development of novel G protein-coupled receptor (GPCR) modulators. GPCRs are a major class of drug targets, and the benzoxazepine core has shown affinity for several GPCR subtypes involved in pain management and neurodegenerative diseases. Preliminary in vitro assays have demonstrated that derivatives of 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid exhibit moderate to high binding affinity for specific GPCRs, with promising selectivity profiles.

In addition to its applications in GPCR modulation, this compound has also been explored as a building block for the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary class of therapeutics that induce targeted protein degradation, offering a novel approach to drug discovery. The incorporation of the benzoxazepine core into PROTAC designs has been shown to enhance the stability and cellular permeability of these molecules, as reported in recent patent applications and peer-reviewed publications.

Despite these advancements, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling and molecular docking studies have provided valuable insights into the compound's interactions with biological targets, guiding the design of next-generation derivatives with improved therapeutic potential.

In conclusion, 8-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid (CAS: 2580178-66-9) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research efforts are expected to yield novel derivatives with enhanced pharmacological properties, paving the way for their application in diverse therapeutic areas. Future studies should focus on in vivo validation and translational research to fully realize the clinical potential of this compound.